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Compound of Interest

Compound Name: Birelentinib

Cat. No.: B15580092

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling and disposal
of Birelentinib (DZD8586), a first-in-class, non-covalent LYN/Bruton's tyrosine kinase (BTK)
dual inhibitor.[1][2] Given that a specific Safety Data Sheet (SDS) is not publicly available for
this investigational compound, the following procedures are based on its known clinical safety
profile and general best practices for handling potent small molecule kinase inhibitors.

Hazard Identification and Risk Assessment

While Birelentinib has shown a manageable safety profile in clinical trials, it is a potent
bioactive molecule that requires careful handling.[1] The most common Grade >3 treatment-
emergent adverse events observed in clinical studies at a 50 mg dose were neutropenia
(26.7%) and pneumonia (6.7%).[1] There were no drug-related bleeding, atrial fibrillation, or
major cardiac events reported.[1] As with all investigational compounds lacking a formal
Occupational Exposure Limit (OEL), a conservative approach to handling is warranted.

Occupational Exposure Banding (OEB): In the absence of an OEL, the principles of
Occupational Exposure Banding should be applied. OEB is a method to categorize chemicals
into bands based on their potential health outcomes and potency, which then guides the
selection of exposure control measures.[3][4] Given its potent biological activity as a dual
kinase inhibitor, Birelentinib should be handled with a high degree of caution, aligning with a
higher control band.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent accidental exposure through
inhalation, skin contact, or ingestion.

Equipment Specification Purpose

_ S Prevents skin contact. Change
Double-gloving with nitrile ) ) )
Gloves gloves immediately if
gloves )
contaminated.

) Chemical safety goggles or a Protects eyes from dust
Eye Protection ] ]
face shield particles and splashes.

Protects skin and personal

Lab Coat Disposable, back-closing gown ] o
clothing from contamination.
Required when handling the
solid compound outside of a

Respiratory Protection An N95 respirator or higher contained system to prevent

inhalation of aerosolized

particles.

Safe Handling Procedures

Adherence to the following operational plan is critical for minimizing exposure risk.

Engineering Controls
e Ventilation: All handling of solid Birelentinib must be conducted in a certified chemical fume

hood or a powder containment balance enclosure to minimize inhalation exposure.

» Restricted Access: The area where Birelentinib is handled should be clearly marked and
access restricted to authorized personnel only.

Procedural Guidance

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work surface by covering it with absorbent, disposable bench paper.
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» Weighing: When weighing the solid compound, use a powder containment balance
enclosure. If unavailable, use a chemical fume hood and wear appropriate respiratory
protection. Use dedicated spatulas and weighing boats.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing.

o Post-Handling: After handling, wipe down the work surface with a suitable deactivating agent
(if known) or 70% ethanol. Dispose of all contaminated disposable materials as hazardous
waste.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.

Disposal Plan

All waste contaminated with Birelentinib must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.

Waste Type Collection Container Disposal Procedure

Includes contaminated gloves,
] Labeled, sealed hazardous ]
Solid Waste ) gowns, bench paper, pipette
waste container _ _
tips, and vials.

Includes unused solutions and
o Labeled, sealed hazardous ]
Liquid Waste o ] solvent rinses. Do not pour
liquid waste container ]
down the drain.

sh Puncture-resistant sharps Includes contaminated needles
arps _ .
container and syringes.

Step-by-Step Disposal Protocol:

o Segregation: Collect all Birelentinib-contaminated waste separately from other laboratory
waste.
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e Labeling: Clearly label all waste containers with "Hazardous Chemical Waste," the name
"Birelentinib,” and the relevant hazard symbols.

» Storage: Store waste containers in a designated, secure area away from general lab traffic.

» Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor.

Emergency Procedures

Exposure Type Immediate Action

Immediately wash the affected area with
Skin Contact copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Immediately flush eyes with a gentle stream of

Eye Contact water for at least 15 minutes, holding the eyelids
open.

Inhalation Move the individual to fresh air.

Ingestion Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the medical team with
as much information as possible about the compound.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Birelentinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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